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Compound of Interest

Compound Name: 2-Chloropentafluoropropene

CAS No.: 2804-50-4

Cat. No.: B1594286

Get Quote

Navigating the complexities of chemical waste management is paramount to ensuring

laboratory safety and environmental stewardship. This guide provides an in-depth, procedural

framework for the proper disposal of 2-Chloropentafluoropropene (C₃ClF₅), a halogenated

alkene. The protocols outlined herein are designed for researchers, scientists, and drug

development professionals, emphasizing the scientific principles that underpin safe handling

and disposal practices. Our objective is to build a foundation of trust by delivering value that

extends beyond the product itself, making this your preferred resource for laboratory safety.

Hazard Assessment and Waste Classification: The
"Why" Behind the Protocol
Understanding the intrinsic properties of a chemical is the first step in managing its lifecycle. 2-
Chloropentafluoropropene is a halogenated organic compound, a classification that dictates

its specific disposal pathway.

Key Properties and Classification:
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Property Description
Justification & Impact on
Disposal

Chemical Identity
2-Chloropentafluoropropene

(CAS No. 2804-50-4)[1]

A volatile, halogenated alkene.

Its structure contains chlorine

and fluorine, placing it in a

specific category for hazardous

waste disposal.

Primary Hazards

Harmful if swallowed, in

contact with skin, or if inhaled.

May cause skin and eye

irritation.[2][3] Vapors may

form explosive mixtures with

air.

These toxicological and

physical hazards necessitate

the use of stringent personal

protective equipment (PPE)

and handling in well-ventilated

areas to prevent exposure and

ignition.

EPA Hazardous Waste

Classification
F002 Listed Waste

As a spent halogenated

solvent, it falls under the F-list

of hazardous wastes from non-

specific sources.[4][5][6] This

classification is crucial

because it mandates specific

collection, storage, and

disposal methods under the

Resource Conservation and

Recovery Act (RCRA).[4][7]

The fundamental principle for disposal is segregation. Mixing halogenated solvents like 2-
Chloropentafluoropropene with non-halogenated solvents contaminates the entire volume,

forcing the entire mixture to be treated as the more hazardous (and more expensive to dispose

of) halogenated waste.[8][9]

Personnel Safety: Your First Line of Defense
Personal Protective Equipment (PPE) is non-negotiable. The level of protection must be

commensurate with the task at hand. All PPE must be compatible with the chemical being

handled.[10]
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Scenario Minimum Required PPE Rationale

Routine Handling & Waste

Collection

• Nitrile Gloves• Chemical

Splash Goggles• Flame-

Retardant Lab Coat

Protects against incidental

skin/eye contact and splashes

during standard laboratory

operations.

Spill Cleanup (>50 mL)

• Heavy-duty Chemical

Resistant Gloves (e.g., Butyl)•

Chemical Splash Goggles and

Face Shield• Chemical-

resistant Apron or Suit•

Respiratory Protection (if

ventilation is inadequate)[2]

[11]

Provides enhanced protection

against significant splashes,

prolonged contact, and

inhalation of high

concentrations of vapor that

can occur during a spill event.

[10]

Standard Operating Procedure for Waste Collection
This protocol ensures that waste is collected safely, compliantly, and in a manner that facilitates

proper disposal by your institution's Environmental Health & Safety (EHS) department.

Step 1: Container Selection

Action: Obtain a designated hazardous waste container compatible with halogenated

solvents. High-density polyethylene (HDPE) or glass containers are typically appropriate.[12]

[13] The container must have a screw-top cap to ensure it is vapor-tight.[8]

Causality: Using a chemically compatible container prevents degradation of the container,

leaks, and dangerous reactions. A secure, sealing cap is required by regulation to prevent

the release of volatile organic compounds (VOCs).[8]

Step 2: Labeling

Action: Before adding the first drop of waste, affix a completed hazardous waste label to the

container.[8][14] The label must include:

The words "Hazardous Waste"

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.airgas.com/msds/023333.pdf
https://ehs.princeton.edu/chemical/spill/procedures
https://rainbowtech.net/wp-content/uploads/6276_6277_6278_Emergency-Spill-Response-Guidelines.pdf
https://students.umw.edu/safety/safety-plan/chapter-chemical-spill-procedures/
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The full chemical name: "Waste 2-Chloropentafluoropropene" (no formulas or

abbreviations)[8]

A list of all components if it is a mixture

The associated hazards (e.g., Toxic, Flammable)

Causality: Proper labeling is a legal requirement that ensures all handlers are aware of the

container's contents and associated dangers, preventing accidental mixing and ensuring

correct disposal.

Step 3: Waste Accumulation

Action: Add waste to the container using a funnel to prevent spillage on the container's

exterior. Keep the container closed at all times except when actively adding waste.[8][13]

Causality: Keeping the container sealed minimizes evaporation, reducing personnel

exposure and environmental release. A clean exterior prevents chemical contact with

handlers.

Step 4: Storage

Action: Store the waste container in a designated satellite accumulation area, such as a

fume hood or a ventilated, flame-resistant cabinet.[14] Ensure it is stored away from

incompatible materials like strong oxidizing agents, acids, and bases.[8]

Causality: Proper storage minimizes the risk of fire, explosion, or dangerous reactions.

Storing in a secondary containment tray is a best practice to contain potential leaks.

Step 5: Arranging for Disposal

Action: Once the container is 75-90% full or has been accumulating for the maximum time

allowed by your institution (often 90 days), contact your EHS office to schedule a pickup.[13]

[14]

Causality: Adhering to fill levels and time limits ensures compliance with waste accumulation

regulations and prevents overfilling, which can lead to spills.
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Emergency Protocol: Spill Response
A swift and correct response to a chemical spill is critical to mitigating risk. This workflow

provides a logical decision-making process. Only trained personnel should clean up hazardous

spills.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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